Cas no 1784925-16-1 (2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid)
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1745842
- 2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
- 1784925-16-1
-
- Inchi: 1S/C9H14N2O2/c1-6-5-7(10-11(6)4)9(2,3)8(12)13/h5H,1-4H3,(H,12,13)
- InChI Key: KXNNSJRAPPQHSM-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)C1C=C(C)N(C)N=1)=O
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 55.1Ų
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1745842-0.05g |
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid |
1784925-16-1 | 95% | 0.05g |
$252.0 | 2023-09-20 | |
| Enamine | EN300-1745842-0.1g |
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid |
1784925-16-1 | 95% | 0.1g |
$376.0 | 2023-09-20 | |
| Enamine | EN300-1745842-0.25g |
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid |
1784925-16-1 | 95% | 0.25g |
$538.0 | 2023-09-20 | |
| Enamine | EN300-1745842-0.5g |
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid |
1784925-16-1 | 95% | 0.5g |
$847.0 | 2023-09-20 | |
| Enamine | EN300-1745842-1.0g |
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid |
1784925-16-1 | 95% | 1g |
$1086.0 | 2023-06-03 | |
| Enamine | EN300-1745842-2.5g |
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid |
1784925-16-1 | 95% | 2.5g |
$2127.0 | 2023-09-20 | |
| Enamine | EN300-1745842-5.0g |
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid |
1784925-16-1 | 95% | 5g |
$3147.0 | 2023-06-03 | |
| Enamine | EN300-1745842-10.0g |
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid |
1784925-16-1 | 95% | 10g |
$4667.0 | 2023-06-03 | |
| Enamine | EN300-1745842-1g |
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid |
1784925-16-1 | 95% | 1g |
$1086.0 | 2023-09-20 | |
| Enamine | EN300-1745842-5g |
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid |
1784925-16-1 | 95% | 5g |
$3147.0 | 2023-09-20 |
2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
A Comprehensive Overview of 2-(1,5-Dimethyl-1H-Pyrazol-3-Yl)-2-Methylpropanoic Acid (CAS No. 1784925-16-1)
2-(1,5-Dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid, identified by the CAS registry number 1784925-16-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered attention due to their diverse biological activities and potential applications in drug discovery.
The molecular structure of this compound features a pyrazole ring substituted with methyl groups at positions 1 and 5, along with a methyl group at position 3 of the pyrazole moiety. The carboxylic acid group is attached to a methyl-substituted propane chain, which contributes to the compound's unique chemical properties. This structural arrangement imparts antimicrobial, anti-inflammatory, and anticancer activities, making it a promising candidate for therapeutic applications.
Recent studies have highlighted the potential of this compound as a dipeptidyl peptidase IV (DPP-4) inhibitor, which is crucial in the management of type 2 diabetes mellitus. The ability of this compound to inhibit DPP-4 suggests its role in glucose regulation and metabolic control, offering a novel approach to diabetes treatment.
In addition to its enzymatic inhibitory properties, this compound has shown significant promise in modulating cellular signaling pathways associated with inflammation and oxidative stress. Research indicates that it can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation and oxidative damage in various cellular models.
The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations, which are optimized to achieve high yields and purity. The synthesis process underscores the importance of stereochemistry and regioselectivity in constructing complex molecular architectures.
Furthermore, computational studies using molecular docking and quantum mechanics have provided insights into the binding interactions of this compound with target enzymes and receptors. These studies reveal that the pyrazole ring plays a pivotal role in stabilizing interactions through hydrogen bonding and π–π stacking, enhancing its bioavailability and efficacy.
The pharmacokinetic profile of this compound has been evaluated in preclinical models, demonstrating favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for its development as an orally administered drug with minimal toxicity and optimal therapeutic effects.
In conclusion, 2-(1,5-Dimethyl-1H-pyrazol-3-Yl)-2-Methylpropanoic Acid represents a valuable addition to the arsenal of bioactive compounds with potential applications in treating metabolic disorders, inflammatory diseases, and cancer. Continued research into its mechanisms of action and therapeutic potential will undoubtedly pave the way for its clinical translation.
1784925-16-1 (2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)